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Compound of Interest

Compound Name: N 556

Cat. No.: B1676889

Technical Support Center: (4-nitrophenyl)urea

Welcome to the technical support center for (4-nitrophenyl)urea. This resource is designed for
researchers, scientists, and drug development professionals to provide troubleshooting guides
and frequently asked questions (FAQs) for overcoming the challenges associated with the poor
solubility of this compound.

Frequently Asked Questions (FAQSs)

Q1: What is (4-nitrophenyl)urea and why is its solubility a common issue?

(4-nitrophenyl)urea (CAS No: 556-10-5, Molecular Formula: C7H7N303, Molecular Weight:
181.15 g/mol ) is a chemical compound that often presents significant solubility challenges in
experimental settings.[1][2] Its molecular structure contributes to low aqueous solubility, which
can hinder its application in biological assays, formulation development, and other research
areas by limiting bioavailability and causing precipitation during experiments.[3]

Q2: What are the known solubility properties of (4-nitrophenyl)urea?

The solubility of (4-nitrophenyl)urea is highly dependent on the solvent and temperature. It is
practically insoluble in cold water but shows increased solubility in boiling water and certain
organic solvents.[1]

Table 1: Solubility Profile of (4-nitrophenyl)urea
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Solvent Solubility Description Reference
Cold Water Practically Insoluble [1]
Boiling Water Soluble [1]
Absolute Ethanol Soluble (forms prisms) [1]
Dilute Ethanol Soluble (forms needles) [1]
Methanol Soluble [1]
Dimethylformamide (DMF) Soluble [1]
Ether Sparingly Soluble [1]
Benzene Sparingly Soluble [1]

Q3: My (4-nitrophenyl)urea is not dissolving. What are the first steps | should take?

If you are encountering issues with dissolving (4-nitrophenyl)urea, follow this initial
troubleshooting workflow. This process will help you identify the root cause of the solubility
problem and guide you toward an effective solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [overcoming poor solubility of (4-nitrophenyl)urea].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1676889#0overcoming-poor-solubility-of-4-
nitrophenyl-urea]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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